Tris[N,N-bis(trimethylsilyl)amide]neodymium (III)

Specification

• CAS No.: 148274-47-9
• Molecular Formula: C18H54N3NdSi6
• Molecular Weight: 625.4 g/mol
• IUPAC Name: bis(trimethylsilyl)azanide;neodymium(3+)
• Standard InChI: InChI=1S/3C6H18NSi2.Nd/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
• Standard InChI Key: LWKIKGQVWYVALF-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Nd+3]
• Canonical SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Nd+3]

Introduction

Chemical Identity and Nomenclature

Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) is known by several synonyms in the scientific and commercial literature. There appears to be some inconsistency in the CAS registry numbers associated with this compound across different suppliers and databases.

Table 1. Chemical Identity Information

Parameter	Information
IUPAC Name	bis(trimethylsilyl)azanide;neodymium(3+)
Common Synonyms	Tris[bis(trimethylsilyl)amido]neodymium, 1,1,1-Trimethyl-N-(trimethylsilyl)silanamine neodymium(III) salt
Molecular Formula	C₁₈H₅₄N₃NdSi₆
Linear Formula	Nd(N(Si(CH₃)₃)₂)₃ or [[(CH₃)₃Si]₂N]₃Nd
CAS Numbers	41836-23-1, 148274-47-9 (discrepancy noted across sources)
MDL Number	MFCD03427089
InChI Key	LWKIKGQVWYVALF-UHFFFAOYSA-N

The discrepancy in CAS registry numbers (41836-23-1 vs. 148274-47-9) is notable across commercial sources, potentially indicating different preparation methods or slight variations in the compound's structure.

Physical and Chemical Properties

Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) exhibits distinctive physical and chemical properties that are characteristic of rare earth organometallic compounds.

Table 2. Physical and Chemical Properties

Property	Value/Description
Molecular Weight	625.39 g/mol
Appearance	Pale purple to blue-green crystalline powder
Melting Point	156-159°C
Physical Form	Crystalline powder/solid
Sensitivity	Moisture sensitive
Complexometric Titration	≥97.5%
Neodymium Content	22.2-23.9 wt%
Exact Mass	622.201056
Monoisotopic Mass	622.201056

The compound's distinctive pale purple to blue-green color is characteristic of neodymium(III) complexes, which typically exhibit colored appearance due to f-f electronic transitions. The moisture sensitivity of the compound necessitates handling under inert atmosphere conditions, which is typical for organometallic complexes containing reactive metal-nitrogen bonds.

Synthesis Methods

The synthesis of Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) typically involves the reaction of neodymium trichloride with lithium bis(trimethylsilyl)amide in a non-aqueous solvent. This metathesis reaction proceeds under carefully controlled conditions to prevent decomposition of the moisture-sensitive product.

The general synthetic route can be represented by the following reaction:

NdCl₃ + 3 LiN(Si(CH₃)₃)₂ → Nd(N(Si(CH₃)₃)₂)₃ + 3 LiCl

This reaction is typically carried out in anhydrous tetrahydrofuran (THF) or other ethereal solvents under an inert atmosphere (argon or nitrogen) to prevent hydrolysis of the reactive intermediates and products. The reaction mixture is typically stirred at room temperature or under gentle heating, followed by filtration to remove the lithium chloride byproduct. The resulting solution is then concentrated, and the product is isolated through crystallization or sublimation techniques.

The synthesis requires rigorous exclusion of moisture and oxygen, as the product is highly sensitive to hydrolysis and oxidation. Schlenk techniques or glove box environments are commonly employed for handling the reagents and isolating the product.

Structural Characteristics

The molecular structure of Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) features a central neodymium(III) ion coordinated to three bis(trimethylsilyl)amide ligands. The neodymium center typically adopts a distorted trigonal planar or trigonal pyramidal geometry, depending on the specific crystal packing and intermolecular interactions.

The Nd-N bonds in this compound are primarily ionic in character, with some degree of covalent contribution. The bulky bis(trimethylsilyl)amide ligands provide steric protection to the reactive neodymium center, contributing to the compound's relative stability compared to other neodymium(III) compounds.

Bond distance data from related structures suggest that typical Nd-N bond lengths in this class of compounds fall in the range of 2.25-2.36 Å, with the exact values depending on the specific coordination environment and crystal packing forces.

Applications

Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) has found applications across multiple scientific and industrial domains due to its unique structural and reactive properties.

Catalysis

The compound serves as an effective catalyst or catalyst precursor for various organic reactions:

• Polymerization of olefins and dienes

• Hydrogenation reactions

• Ring-opening polymerization of cyclic esters

• Cross-coupling reactions

Its activity in these catalytic processes stems from the reactive nature of the Nd-N bonds and the ability of the neodymium center to adopt multiple coordination geometries.

Materials Science

In materials science, Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) is utilized for:

• Synthesis of neodymium-based luminescent materials

• Preparation of magnetic materials and nanoparticles

• Development of thin films with specific optical or electronic properties

• Precursor for neodymium oxide materials with controlled morphology and properties

Chemical Synthesis

As a reagent in synthetic chemistry, the compound serves as:

• A source of neodymium in the preparation of other organometallic complexes

• A strong and sterically hindered base for deprotonation reactions

• A precursor for mixed-ligand neodymium complexes with specific catalytic properties

Parameter	Classification/Statement
Signal Word	Danger
Hazard Statements	H228 (Flammable solid), H261 (In contact with water releases flammable gases), H314 (Causes severe skin burns and eye damage)
UN Number	3396
Transport Description	Organometallic substance, solid, water-reactive, flammable
Hazardous Class	4.3 (4.1)
Packing Group	II

The compound is highly reactive with moisture, releasing flammable gases (likely hydrogen and hexamethyldisilazane) upon contact with water. This water reactivity, combined with its flammable nature, necessitates storage under inert atmosphere conditions, away from moisture and ignition sources.

Appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and lab coats, should be worn when handling this compound. All manipulations should be conducted in a well-ventilated fume hood or, preferably, in a glove box under inert atmosphere.

Comparative Analysis

Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) belongs to a broader family of lanthanide tris(bis(trimethylsilyl)amide) complexes. Comparing this compound with analogous complexes of other lanthanide elements provides insights into the trends across the lanthanide series.

Table 4. Comparison with Related Lanthanide Complexes

Complex	Color	Melting Point (°C)	Key Differences
Tris[bis(trimethylsilyl)amide]yttrium(III)	White/colorless	Similar	Smaller ionic radius, potentially different catalytic activity
Tris[bis(trimethylsilyl)amide]cerium(III)	Yellow to brown	Similar	Different electronic configuration, potential for oxidation to Ce(IV)
Tris[bis(trimethylsilyl)amide]samarium(III)	Yellow	Similar	Different redox behavior, potential for reduction to Sm(II)

The specific properties of Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) are influenced by the position of neodymium in the lanthanide series, its ionic radius, and its electronic configuration. These factors contribute to the compound's distinct color, reactivity patterns, and catalytic properties compared to analogous complexes of other lanthanide elements.

Research Findings

Recent research on neodymium(III) complexes has provided insights into the structure and dynamics of these compounds in solution and solid state.

Supplier	Catalog Number	Purity	Package Size	Notes
Thermo Scientific Chemicals	044395.06	98%	5 g	Nd: ≥99.9% (metals basis)
Ereztech	ND6231	98%+	Various	Metal purity: 99.9%-Nd
American Elements	ND-OMX-03	99.9%	Various	Multiple purity grades available (99% to 99.999%)
P212121	-	>98.0%	1 g	Free shipping within Continental USA

The compound is typically supplied in sealed containers under inert gas, with appropriate packaging to prevent exposure to moisture and air during shipping and storage.